Cas no 1670-69-5 (9H-Purine-9-ethanol)

• Product name: 9H-Purine-9-ethanol
• CAS No: 1670-69-5
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 98539
• PubChem ID: 22715655

9H-Purine-9-ethanol Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-ethanol
• N1-METHYLADENINE
• 2-(6-Amino-9H-purin-9-yl)ethanol
• 2-purin-9-yl-ethanol
• 6-Amino-9-(2-hydroxyethyl)purine
• 9-(2-hydroxy-ethyl)-1,9-dihydro-purin-6-one
• 9-(2-hydroxyethyl)-9H-
• 9-(2'-hydroxyethyl)adenine
• 9-(2-hydroxyethyl)-adenine
• 9-(2-Hydroxyethyl)adenine
• 9-(2-Hydroxyethyl)hypoxanthin
• 9-(2-Hydroxyethyl)purin
• 9h-purine-9-ethanol, 6-amino-
• 9-hydroxyethyladenine
• AC1Q4VHV
• ACMC-209og5
• N(9)-2-(hydroxyethyl)adenine
• NSC51467
• 1-METHYLADENINE
• 2-purin-9-ylethanol
• DTXSID901347668
• 9-(2-hydroxyethyl) purine
• 2-(9H-purin-9-yl)ethan-1-ol
• SCHEMBL6259635
• 2-(9H-purin-9-yl)ethanol
• 1670-69-5
• AKOS006309978

• Inchi： InChI=1S/C7H8N4O/c12-2-1-11-5-10-6-3-8-4-9-7(6)11/h3-5,12H,1-2H2
• InChI Key： PFIRADOPOUBNDA-UHFFFAOYSA-N
• SMILES： N1C=C2C(N(CCO)C=N2)=NC=1

Computed Properties

• Exact Mass: 164.06994
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų
• XLogP3: -0.7

Experimental Properties

• Density: 1.48
• Melting Point: 96 ºC
• PSA: 63.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives